Cas no 20887-60-9 ((1R,2S,6S)-2-tert-butyl-7-oxabicyclo[4.1.0]heptane)

• Product Name: (1R,2S,6S)-2-tert-butyl-7-oxabicyclo[4.1.0]heptane
• CAS No: 20887-60-9
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 1400527
• PubChem ID: 190236
• Update Time: 2025-04-20

(1R,2S,6S)-2-tert-butyl-7-oxabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• (1R,2S,6S)-2-tert-butyl-7-oxabicyclo[4.1.0]heptane
• DTXSID10175031
• 20887-60-9
• (1R,2S,6S)-2-tert-Butyl-7-oxabicyclo(4.1.0)heptane

• Inchi： 1S/C10H18O/c1-10(2,3)7-5-4-6-8-9(7)11-8/h7-9H,4-6H2,1-3H3/t7-,8+,9-/m1/s1
• InChI Key： SFXWZOTYAVHTJO-HRDYMLBCSA-N
• SMILES： O1[C@H]2CCC[C@@H](C(C)(C)C)[C@@H]12

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes